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CAS No.: 62168-27-8

Cat. No.: B14549574

Get Quote

Executive Summary
In advanced organic synthesis and drug development, geminal dihalides (gem-dihalides) serve

as indispensable intermediates for carbon-carbon bond formation, alkyne homologation, and

the generation of reactive carbenoids. gem-Dibromononane represents a specific class of

these compounds, characterized by a nine-carbon aliphatic backbone with two bromine atoms

localized on the same carbon atom.

This whitepaper provides an in-depth technical analysis of gem-dibromononane, focusing on its

structural isomerism, exact molecular weight calculations, and field-proven synthetic

methodologies. By detailing the causality behind specific reagent choices and providing self-

validating experimental protocols, this guide serves as an authoritative resource for synthetic

chemists and drug development professionals leveraging these intermediates for complex

organometallic insertions.
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Chemical Structure, Isomerism, and Molecular
Weight
The term gem-dibromononane refers to a family of constitutional isomers with the general

molecular formula C₉H₁₈Br₂. The positioning of the geminal bromines dictates both the physical

properties and the synthetic utility of the molecule.

Exact Molecular Weight Calculation
Regardless of the isomeric form, the molecular weight remains constant and is calculated

based on standard atomic weights[1]:

Carbon (C): 9 atoms × 12.011 g/mol = 108.099 g/mol

Hydrogen (H): 18 atoms × 1.008 g/mol = 18.144 g/mol

Bromine (Br): 2 atoms × 79.904 g/mol = 159.808 g/mol

Total Molecular Weight:286.05 g/mol [1]

(Note: Due to the nearly 1:1 natural isotopic abundance of ⁷⁹Br and ⁸¹Br, mass spectrometry of

this compound will yield a distinct M, M+2, and M+4 triplet peak pattern centered around the

exact mass of 283.98 Da for the ⁷⁹Br₂ isotopologue).

Structural Isomers and Quantitative Data
The two most synthetically relevant isomers are 1,1-dibromononane (a terminal gem-dihalide)

and 2,2-dibromononane (an internal gem-dihalide). These must not be confused with non-

geminal isomers like 1,9-dibromononane, which is a terminal cross-linking agent rather than a

carbenoid precursor[2].

Table 1: Physicochemical Properties of Key gem-Dibromononane Isomers
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Property
1,1-
Dibromononane

2,2-
Dibromononane

1,9-
Dibromononane
(Non-gem Ref)

Structural Class Terminal gem-dihalide Internal gem-dihalide
Terminal di-primary

halide

Molecular Formula C₉H₁₈Br₂ C₉H₁₈Br₂ C₉H₁₈Br₂

Molecular Weight 286.05 g/mol 286.05 g/mol 286.05 g/mol

CAS Registry Number 62168-27-8[3]
N/A (CID 13301585)

[1]
4549-33-1[2]

Primary Precursor Nonanal (Aldehyde) 2-Nonanone (Ketone) 1,9-Nonanediol

Primary Utility
Terminal Alkynes,

Carbenoids
Internal Alkynes Polymer Cross-linking

Visualizing Structural Logic and Synthetic Pathways
To conceptualize the divergent applications of these isomers, the following logical relationship

diagram maps the structural classification to their respective downstream synthetic utilities.

Caption: Structural classification and divergent synthetic applications of gem-dibromononane

isomers.

Experimental Workflows: Synthesis of 1,1-
Dibromononane
The synthesis of gem-dibromides from carbonyls requires careful reagent selection to avoid

side reactions. While phosphorus tribromide (PBr₃) is a common brominating agent, its use

with aldehydes often leads to unwanted α-bromination or acid-catalyzed aldol condensations

due to the generation of highly acidic HBr.

To ensure high chemoselectivity and yield, the preferred methodology utilizes a triphenyl

phosphite-bromine complex [(PhO)₃P/Br₂]. This forms a bulky, mild

dibromotriphenoxyphosphorane intermediate that selectively activates the carbonyl oxygen[4].
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Step-by-Step Self-Validating Protocol
This protocol is designed as a self-validating system, incorporating visual and chemical

checkpoints to ensure reaction integrity.

Reagents Required:

Nonanal (1.0 equiv)

Triphenyl phosphite, (PhO)₃P (1.1 equiv)

Bromine, Br₂ (1.1 equiv)

Anhydrous Dichloromethane (CH₂Cl₂)

Procedure:

Complex Formation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve (PhO)₃P

(1.1 equiv) in anhydrous CH₂Cl₂. Cool the system to -20 °C using a dry ice/ethylene glycol

bath.

Causality: The inert atmosphere prevents the hydrolysis of the moisture-sensitive

phosphorane intermediate. Cooling strictly controls the exothermic nature of the

subsequent halogenation.

Bromine Addition: Add Br₂ (1.1 equiv) dropwise via a pressure-equalizing dropping funnel.

Validation Checkpoint: The deep red color of the Br₂ will rapidly dissipate as it reacts to

form the dibromotriphenoxyphosphorane complex. A persistent, faint yellow/orange tint

indicates the complete consumption of the phosphite and the successful generation of the

active reagent.

Aldehyde Addition: Slowly add nonanal (1.0 equiv) to the chilled solution. Remove the

cooling bath and allow the reaction to gradually warm to 0 °C over 1 hour[4].

Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a

9:1 Hexanes/Ethyl Acetate eluent. The disappearance of the UV-active/stainable nonanal

spot confirms full conversion.
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Quenching & Workup: Pour the reaction mixture into an equal volume of saturated aqueous

NaHCO₃ and stir vigorously for 15 minutes.

Causality: The basic quench neutralizes any trace HBr generated from minor side

reactions, preventing the acid-catalyzed degradation of the newly formed 1,1-
dibromononane.

Purification: Extract the aqueous layer with CH₂Cl₂ (3x). Dry the combined organic layers

over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil

via silica gel flash chromatography using 100% hexanes.

Validation Checkpoint: 1,1-dibromononane is highly non-polar and will elute rapidly near

the solvent front, cleanly separating from the highly polar triphenyl phosphate byproduct

retained on the column.

Applications in Drug Development: Carbenoid
Insertions
In advanced drug development, 1,1-dibromononane is not merely an end-product but a critical

intermediate for constructing complex pharmacophores. A primary application is the generation

of lithium carbenoids for organometallic co-cyclisation.

Research conducted at the University of Southampton demonstrated the utility of 1,1-
dibromononane in synthesizing rigid bicyclo[3.3.0]octane frameworks[4]. These structures

serve as highly specific templates for structure-activity relationship (SAR) studies targeting

human orphan nuclear receptors, specifically LRH-1 and SF-1, which are implicated in

metabolic diseases and oncology[4].

By treating 1,1-dibromononane with n-butyllithium (n-BuLi) at -78 °C, a halogen-metal

exchange occurs, generating a highly reactive 1-bromo-1-lithiononane carbenoid. This species

seamlessly inserts into zirconacycles, driving the homologation and ring-expansion required to

build these complex bicyclic drugs[4].

Caption: Workflow detailing the synthesis of 1,1-dibromononane and its application in

carbenoid insertion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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